Cas no 98410-82-3 (Isoquinoline, 4-methyl-7-nitro- (9CI))

Isoquinoline, 4-methyl-7-nitro- (9CI) structure
98410-82-3 structure
Product Name:Isoquinoline, 4-methyl-7-nitro- (9CI)
CAS No:98410-82-3
MF:C10H8N2O2
MW:188.182722091675
CID:1002503
PubChem ID:20196470
Update Time:2025-04-20

Isoquinoline, 4-methyl-7-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 4-methyl-7-nitro- (9CI)
    • SCHEMBL9838085
    • IKKCRNBVLZFMHG-UHFFFAOYSA-N
    • 4-Methyl-7-nitroisoquinoline
    • 98410-82-3
    • DB-287677
    • Isoquinoline, 4-methyl-7-nitro-
    • Inchi: 1S/C10H8N2O2/c1-7-5-11-6-8-4-9(12(13)14)2-3-10(7)8/h2-6H,1H3
    • InChI Key: IKKCRNBVLZFMHG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C(C)=CN=CC=2C=1)=O

Computed Properties

  • Exact Mass: 188.058577502g/mol
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.7Ų
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